Cas no 2094698-90-3 (N-(1-cyano-2,2-dimethylpropyl)-1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxamide)

• Product Name: N-(1-cyano-2,2-dimethylpropyl)-1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxamide
• CAS No: 2094698-90-3
• MF: C₁₃H₁₇F₃N₄O
• MW: 302.295492887497
• CID: 6609279
• PubChem ID: 121565794
• Update Time: 2025-07-22

N-(1-cyano-2,2-dimethylpropyl)-1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2094698-90-3
• N-(1-cyano-2,2-dimethylpropyl)-1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxamide
• N-(1-cyano-2,2-dimethylpropyl)-1-(3,3,3-trifluoropropyl)pyrazole-4-carboxamide
• EN300-6580468
• AKOS033505401
• Z1651655385

• Inchi： 1S/C13H17F3N4O/c1-12(2,3)10(6-17)19-11(21)9-7-18-20(8-9)5-4-13(14,15)16/h7-8,10H,4-5H2,1-3H3,(H,19,21)
• InChI Key： KLBWCBBKOKISPV-UHFFFAOYSA-N
• SMILES： FC(CCN1C=C(C=N1)C(NC(C#N)C(C)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 302.13544566g/mol
• Monoisotopic Mass: 302.13544566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 70.7Ų

Additional information on N-(1-cyano-2,2-dimethylpropyl)-1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxamide

Introduction to N-(1-cyano-2,2-dimethylpropyl)-1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxamide (CAS No. 2094698-90-3)

N-(1-cyano-2,2-dimethylpropyl)-1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2094698-90-3, represents a unique molecular structure that combines several functional groups, making it a promising candidate for various applications in medicinal chemistry. The presence of both cyano and trifluoropropyl groups in its molecular framework imparts distinct chemical properties that are being explored for their potential biological activities.

The compound's structure is characterized by a pyrazole core, which is a heterocyclic aromatic ring system known for its versatility in drug design. Pyrazole derivatives have been widely studied due to their ability to interact with biological targets in multiple ways, including enzyme inhibition and receptor binding. In particular, the carboxamide functional group at the 4-position of the pyrazole ring enhances the compound's solubility and bioavailability, which are critical factors in drug development.

Recent research has highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate metabolic stability and binding affinity. The incorporation of 3,3,3-trifluoropropyl group into the molecular structure of N-(1-cyano-2,2-dimethylpropyl)-1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxamide is particularly noteworthy. Fluoro-substituted compounds often exhibit improved pharmacokinetic properties, such as enhanced lipophilicity and resistance to metabolic degradation. These attributes make them attractive for developing drugs with prolonged half-lives and reduced dosing frequencies.

The cyano group (1-cyano-2,2-dimethylpropyl) further contributes to the compound's unique chemical profile. Cyano groups are known to participate in hydrogen bonding interactions and can serve as anchors for further functionalization through reactions such as hydrolysis or reduction. This reactivity allows for the synthesis of more complex derivatives with tailored biological activities. In the context of drug discovery, such functional groups can be strategically positioned to optimize interactions with specific biological targets.

In the realm of pharmaceutical research, N-(1-cyano-2,2-dimethylpropyl)-1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxamide has been investigated for its potential therapeutic applications. Preliminary studies suggest that this compound may exhibit properties relevant to treating various diseases. For instance, its structural features could make it a viable candidate for inhibiting key enzymes involved in inflammatory pathways or cancer metabolism. The trifluoromethyl group's electron-withdrawing effect can enhance binding affinity to biological targets, potentially leading to more potent pharmacological effects.

The pyrazole core itself is a well-documented scaffold in drug development. Many approved drugs contain pyrazole derivatives due to their favorable pharmacokinetic and pharmacodynamic properties. The combination of different substituents on this core structure allows for fine-tuning of biological activity. In this case, the presence of both cyano and trifluoropropyl groups suggests a compound that may balance multiple pharmacological effects simultaneously.

Advances in computational chemistry have enabled researchers to predict the biological activity of compounds like N-(1-cyano-2,2-dimethylpropyl)-1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxamide with greater accuracy before conducting expensive wet-lab experiments. Molecular modeling techniques can simulate how this compound interacts with biological targets at the atomic level. Such simulations have been instrumental in identifying promising lead compounds and optimizing their structures for improved efficacy and reduced toxicity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in constructing complex molecular frameworks efficiently.

In conclusion, N-(1-cyano-2,2-dimethylpropyl)-1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxamide (CAS No. 2094698-90-3) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features combine functional groups that are known to enhance biological activity and pharmacokinetic properties. Ongoing studies continue to explore its therapeutic applications and optimize its molecular design for future drug development efforts.